Cas no 959-88-6 (1,4-Bis(4-bromophenyl)-1,3-butadiyne)

1,4-Bis(4-bromophenyl)-1,3-butadiyne is a brominated aromatic diyne compound characterized by its rigid, linear molecular structure. The presence of two bromophenyl groups and a conjugated diyne backbone imparts unique electronic and structural properties, making it valuable in organic synthesis and materials science. This compound serves as a versatile building block for cross-coupling reactions, particularly in the preparation of extended π-conjugated systems for optoelectronic applications. Its high thermal stability and well-defined reactivity further enhance its utility in polymerization and supramolecular chemistry. The bromine substituents facilitate further functionalization, enabling precise control over molecular architecture in advanced material design.

1,4-Bis(4-bromophenyl)-1,3-butadiyne structure

959-88-6 structure

Product Name:1,4-Bis(4-bromophenyl)-1,3-butadiyne

CAS No:959-88-6

MF:C₁₆H₈Br₂

MW:360.042722702026

MDL:MFCD00825678

CID:1985784

PubChem ID:160871473

Update Time:2025-06-07

1,4-Bis(4-bromophenyl)-1,3-butadiyne Chemical and Physical Properties

Names and Identifiers

- 1,4-Bis(4-bromophenyl)-1,3-butadiyne
- 1,4-BIS(4-BROMOPHENYL)BUTA-1,3-DIYNE
- 1-bromo-4-[4-(4-bromophenyl)buta-1,3-diynyl]benzene
- 1,1'-buta-1,3-diyne-1,4-diylbis(4-bromobenzene)
- 1,3-Butadiyne,1,4-di(4-bromophenyl)
- 1,4-bis(4-bromodiphenyl)buta-1,3-diyne
- 1,4-bis<4-bromophenyl>-1,3-butadiyne
- 1-Bromo-4-[4-(4-bromophenyl)-1,3-butadiynyl]benzene
- B4013
- bis-(4-bromo-phenyl)-butadiyne
- bis(p-bromophenyl)butadiine
- 1,3-Butadiyne, 1,4-di(4-bromophenyl)-
- 4,4'-dibromodiphenylbutadiyne
- IIERBCCHBFZMQZ-UHFFFAOYSA-N
- 1,1'-(Buta-1,3-diyne-1,4-diyl)bis(4-bromobenzene)
- 1-Bromo-4-[4-(4-bromophenyl)-1,3-butadiynyl]benzene #
- 1,1′-(1,3-Butadiyne-1,4-diyl)bis[4-bromobenzene] (ACI)
- Butadiyne, bis(p-bromophenyl)- (7CI, 8CI)
- SCHEMBL5012561
- 959-88-6
- AKOS025153315
- YSZC589
- Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-bromo-
- D89043
- CS-0132632
- DTXSID50348207
- 1-BROMO-4-[4-(4-BROMOPHENYL)BUTA-1,3-DIYN-1-YL]BENZENE
- MDL： MFCD00825678
- Inchi： 1S/C16H8Br2/c17-15-9-5-13(6-10-15)3-1-2-4-14-7-11-16(18)12-8-14/h5-12H
- InChI Key： IIERBCCHBFZMQZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C#CC#CC2C=CC(Br)=CC=2)=CC=1

Computed Properties

Exact Mass: 357.89900
Monoisotopic Mass: 357.89928g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 5.7

Experimental Properties

PSA: 0.00000
LogP: 4.61480

1,4-Bis(4-bromophenyl)-1,3-butadiyne Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

1,4-Bis(4-bromophenyl)-1,3-butadiyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B870171-50mg	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	98%	50mg	546.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4013-200mg	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	98.0%(LC)	200mg	￥1415.0	2022-06-10
Chemenu	CM312538-50mg	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	95%	50mg	$81	2022-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153026-200MG	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	>98.0%(HPLC)	200MG	￥1,283.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153026-50mg	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	98%	50mg	¥69.90	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203272-200mg	1,4-Bis(4-bromophenyl)buta-1,3-diyne	959-88-6	95+%	200mg	￥1890.00	2024-04-23
eNovation Chemicals LLC	Y1248892-1g	Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-bromo-	959-88-6	95%	1g	$135	2024-06-06
eNovation Chemicals LLC	Y1248892-5g	Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[4-bromo-	959-88-6	95%	5g	$310	2024-06-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153026-250mg	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	98%	250mg	¥226.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B153026-5g	1,4-Bis(4-bromophenyl)-1,3-butadiyne	959-88-6	98%	5g	¥2131.90	2023-09-04

1,4-Bis(4-bromophenyl)-1,3-butadiyne Production Method

Production Method 1

766-96-1

959-88-6

Reaction Conditions

1.1 Catalysts: Carbon nitride (C3N4) (supported Silver nanoparticles) Solvents: Ethanol , Water ; 20 min, 80 °C

Reference

: Carbon Nitride-Supported Silver Nanoparticles: Microwave- Assisted Synthesis of Propargylamine and Oxidative C-C Coupling Reaction

Patel, Sunil B.; Vasava, Dilip V., ChemistrySelect, 2018, 3(2), 471-480

Production Method 2

766-96-1

959-88-6

Reaction Conditions

1.1 Catalysts: Cuprous iodide , 4-Azido-5H-pyrrolo[3,2-d]pyrimidine Solvents: Dimethylformamide ; 5 h, rt

Reference

: Cu(I)-azidopyrrolo[3,2-d]pyrimidine Catalyzed Glaser-Hay Reaction under Mild Conditions

Thangarasu, Arun K.; Yadhukrishnan, Velickakathu O.; Krishnakumar, K. A.; Varma, Sanjay Suresh; Lankalapalli, Ravi S., ACS Organic & Inorganic Au, 2022, 2(1), 3-7

Production Method 3

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: Copper (amberlite resin supported) Solvents: Dimethyl sulfoxide ; 8 h, 50 °C
1.2 Solvents: Water ; cooled

Reference

: Nitro resin supported copper nanoparticles: An effective heterogeneous catalyst for C-N cross coupling and oxidative C-C homocoupling

Barot, Nirav; Patel, Sunil B.; Kaur, Harjinder, Journal of Molecular Catalysis A: Chemical, 2016, 423, 77-84

Production Method 4

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: Copper , Silica , N2,N2,N4,N4-Tetrakis[3-[[4,6-bis[bis(3-aminopropyl)amino]-1,3,5-triazin-2-yl]ami… (nanosilica-supported, complex with copper(II)) Solvents: Acetonitrile ; 2 h, rt

Reference

: Copper immobilized on nano-silica triazine dendrimer (Cu(ii)-TD@nSiO2) catalyzed synthesis of symmetrical and unsymmetrical 1,3-diynes under aerobic conditions at ambient temperature

Nasr-Esfahani, Mahboobeh; Mohammadpoor-Baltork, Iraj; Khosropour, Ahmad Reza; Moghadam, Majid; Mirkhani, Valiollah; et al, RSC Advances, 2014, 4(27), 14291-14296

Production Method 5

766-96-1

959-88-6

Reaction Conditions

1.1 Catalysts: N-Bromosuccinimide , Potassium tert-butoxide , Potassium fluoride ; 2 h, rt

Reference

: Metal free synthesis of 1,3-diynes through Csp-Csp homo- and hetero-coupling reaction of terminal alkynes

Tamuli, Kashyap J.; Bordoloi, Manobjyoti, Sustainable Chemistry and Pharmacy, 2022, 28,

Production Method 6

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: 1,3-Propanediamine Catalysts: Thioglycolic acid (reaction products with cellulose) , Copper oxide (CuOx) , Cellulose (reaction products with tris(2-aminoethyl)amine or ethylenediamine) Solvents: Ethanol , Water ; 3.5 h, 25 °C

Reference

: Thiol-functionalized polymers bearing catalytic nanoparticles, method of preparing the same and use therof

, India, , ,

Production Method 7

25294-65-9

959-88-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Iodine Catalysts: Cuprous iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C

Reference

: Synthesis of 1,4-diarylsubstituted 1,3-diynes through ligand-free copper-catalyzed oxidative decarboxylative homocoupling of aryl propiolic acids

Liu, De-Xian; Li, Fei-Long; Li, Hong-Xi; Gao, Jun; Lang, Jian-Ping, Tetrahedron, 2014, 70(14), 2416-2421

Production Method 8

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Copper alloy, base, Cu 90-93,Sn 7.0-9.0,P 0.03-0.35,Zn 0-0.20,Fe 0-0.10,Pb 0-0.0… , Copper alloy, base, Cu 76.0-84,Al 8.5-11.0,Ni 4.0-6.5,Fe 3.5-5.5,Mn 0-3.0,Zn 0-0… , Copper alloy, base, Cu 64-65,Zn 35-36,Ni 0-0.2 (DIN 2.0335) ; 90 min

Reference

: Mechanochemical synthesis method using a catalytically active molded body

, European Patent Organization, , ,

Production Method 9

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Oxygen Catalysts: Cupric chloride Solvents: Dichloromethane ; rt

Reference

: Chemoselective Cobalt(I)-Catalyzed Cyclotrimerization of (Un)Symmetrical 1,3-Butadiynes for the Synthesis of 1,2,4-Regioisomers

Weber, Sebastian M.; Hilt, Gerhard, Organic Letters, 2019, 21(11), 4106-4110

Production Method 10

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Oxygen Catalysts: Cuprous iodide , Nickel chloride hexahydrate Solvents: Tetrahydrofuran ; rt

Reference

: Nickel-catalyzed oxidative coupling reactions of two different terminal alkynes using O2 as the oxidant at room temperature: facile syntheses of unsymmetric 1,3-diynes

Yin, Weiyan; He, Chuan; Chen, Mao; Zhang, Heng; Lei, Aiwen, Organic Letters, 2009, 11(3), 709-712

Production Method 11

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: N,N,N′,N′-Tetramethylethylenediamine , Cuprous chloride Solvents: Acetone ; 1 h, rt

Reference

: Aromatic copolymers of pyrroles and an electroluminescent element

, European Patent Organization, , ,

Production Method 12

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Cesium carbonate , Oxygen Catalysts: Copper oxide (Cu2O) , Copper Solvents: Ethanol ; 8 h, 80 °C

Reference

: Stabilized Cu/Cu2O nanoparticles on rGO as an efficient heterogeneous catalyst for Glaser homo-coupling

Lu, Weiyang; Sun, Wei; Tan, Xiaofeng; Gao, Lingfeng ; Zheng, Gengxiu, Catalysis Communications, 2019, 125, 98-102

Production Method 13

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Triethylamine , Perchloric acid, rubidium salt (1:1) Catalysts: Quinone , Palladium diacetate , Cuprous iodide Solvents: Acetonitrile , Water ; 160 min, 30 °C

Reference

: Site-selective sequential coupling reactions controlled by "Electrochemical Reaction Site Switching": a straightforward approach to 1,4-bis(diaryl)buta-1,3-diynes

Mitsudo, Koichi; Kamimoto, Natsuyo; Murakami, Hiroki; Mandai, Hiroki; Wakamiya, Atsushi; et al, Organic & Biomolecular Chemistry, 2012, 10(48), 9562-9569

Production Method 14

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 1-Butanaminium, N,N,N-tributyl-, hydrogen [bis[μ-(azido-κN1:κN1)]dicuprate][μ12-… Solvents: Benzonitrile ; 4.5 h, 1 atm, 100 °C

Reference

: Scope and reaction mechanism of an aerobic oxidative alkyne homocoupling catalyzed by a di-copper-substituted silicotungstate

Mizuno, Noritaka; Kamata, Keigo; Nakagawa, Yoshinao; Oishi, Takamichi; Yamaguchi, Kazuya, Catalysis Today, 2010, 157(1-4), 359-363

Production Method 15

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 1-Butanaminium, N,N,N-tributyl-, hydrogen [bis[μ-(azido-κN1:κN1)]dicuprate][μ12-… Solvents: Benzonitrile ; 4.5 h, 1 atm, 373 K

Reference

: Synthesis and structural characterization of a monomeric di-copper-substituted silicotungstate [γ-H2SiW10O36Cu2(μ-1,1-N3)2]4- and the catalysis of oxidative homocoupling of alkynes

Yamaguchi, Kazuya; Kamata, Keigo; Yamaguchi, Syuhei; Kotani, Miyuki; Mizuno, Noritaka, Journal of Catalysis, 2008, 258(1), 121-130

Production Method 16

766-96-1

959-88-6

Reaction Conditions

1.1 Catalysts: N,N,N′,N′-Tetramethylethylenediamine , Cuprous iodide , Lanthanum chloride (LaCl3) Solvents: Tetrahydrofuran , Triethylamine ; 3 - 7 min, rt
1.2 1 h, rt

Reference

: 1,3-conjugated diacetylenic compound and its preparation method

, China, , ,

Production Method 17

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Pyrrolidinium, 1-(2-ethoxy-2-oxoethyl)-1-methyl-, 1,1,2,2,3,3,4,4,4-nonafluoro-1… ; 2 h, rt

Reference

: Ester functionalized hydrophobic task specific ionic liquid for Glaser coupling

Patil, Jayavant D.; Korade, Suyog N.; Chinchkar, Sarika M.; Pore, Dattaprasad M., Indian Journal of Chemistry, 2017, (9), 963-968

Production Method 18

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Tetrabutylammonium bromide , Copper, bis[μ-(1,10-phenanthrolin-2(1H)-onato-κN1,κN10:κO2)]di-, (Cu-Cu) Solvents: Water ; 10 h, rt

Reference

: Efficient and environmentally friendly Glaser coupling of terminal alkynes catalyzed by multinuclear copper complexes under base-free conditions

Zhang, Ling-Juan; Wang, Yan-Hong; Liu, Jie; Xu, Mei-Chen; Zhang, Xian-Ming, RSC Advances, 2016, 6(34), 28653-28657

Production Method 19

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene , Oxygen Catalysts: Cuprous chloride Solvents: Carbon dioxide ; 8 h, 9 MPa, 60 °C

Reference

: Copper(I)-catalyzed homocoupling reaction of terminal alkynes in supercritical CO2

Li, Fa-Wang; Suo, Quan-Ling; Hong, Hai-Long; Zhu, Ning; Wang, Ya-Qi; et al, Journal of Supercritical Fluids, 2014, 92, 70-74

Production Method 20

766-96-1

959-88-6

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Cuprous chloride , Oxygen ; 50 °C

Reference

: Red fluorescent luminogen from pyrrole derivatives with aggregation-enhanced emission for cell membrane imaging

Liu, Guogang; Chen, Didi; Kong, Lingwei; Shi, Jianbing; Tong, Bin; et al, Chemical Communications (Cambridge, 2015, 51(40), 8555-8558